Cas no 343948-71-0 (Benzoic acid, 2-(acetyloxy)-3-bromo-5-chloro-)

• Product Name: Benzoic acid, 2-(acetyloxy)-3-bromo-5-chloro-
• CAS No: 343948-71-0
• MF: C₉H₆BrClO₄
• MW: 293.498541355133
• CID: 1464149
• Update Time: 2024-08-23

Benzoic acid, 2-(acetyloxy)-3-bromo-5-chloro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(acetyloxy)-3-bromo-5-chloro-
• 2-acetoxy-3-bromo-5-chlorobenzoic acid

• Inchi： 1S/C9H6BrClO4/c1-4(12)15-8-6(9(13)14)2-5(11)3-7(8)10/h2-3H,1H3,(H,13,14)
• InChI Key： UOYPQMBRIJKATP-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(Cl)=CC(Br)=C1OC(C)=O

Computed Properties

• Exact Mass: 291.91378

Experimental Properties

• Density: 1.749±0.06 g/cm3(Predicted)
• Melting Point: 153-155 °C
• Boiling Point: 393.5±42.0 °C(Predicted)
• PSA: 63.6
• pka: 2.72±0.10(Predicted)